Cas no 1216949-68-6 ((4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide, 0.50 M in THF)

• Product Name: (4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide, 0.50 M in THF
• CAS No: 1216949-68-6
• MF: C₁₈H₂₉BrMgO
• MW: 365.63126540184
• CID: 6439533
• Update Time: 2026-03-11

(4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• (4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide, 0.50 M in THF

• Inchi： 1S/C18H29O.BrH.Mg/c1-8-9-13-19-16-14(17(2,3)4)11-10-12-15(16)18(5,6)7;;/h11-12H,8-9,13H2,1-7H3;1H;/q;;+1/p-1
• InChI Key： CBZYRMRTEQUYHB-UHFFFAOYSA-M
• SMILES： O(C1C(=CC([Mg]Br)=CC=1C(C)(C)C)C(C)(C)C)CCCC

Additional information on (4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide, 0.50 M in THF

Introduction to (4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide, 0.50 M in THF and Its Applications in Modern Chemical Research

(4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide, 0.50 M in THF, is a specialized organometallic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure and reactivity, plays a pivotal role in various chemical transformations, particularly in cross-coupling reactions which are fundamental to the synthesis of complex organic molecules.

The molecular structure of (4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide features a phenyl ring substituted with both n-butoxy and two tert-butyl groups at the 3rd and 5th positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it an excellent reagent in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Negishi couplings. These reactions are widely employed in the pharmaceutical industry for the construction of biaryl compounds, which are prevalent in many drug molecules.

In recent years, there has been a surge in research focused on the development of novel organometallic reagents that can enhance the efficiency and selectivity of cross-coupling reactions. (4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide has emerged as a promising candidate in this context. Its stability in tetrahydrofuran (THF) as a solvent allows for convenient handling and storage, while its high concentration (0.50 M) ensures a consistent supply of reactive species for synthetic applications.

One of the key advantages of using (4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide is its ability to facilitate coupling reactions under mild conditions. This is particularly beneficial when working with sensitive substrates that may decompose under harsh reaction conditions. Additionally, the steric bulk provided by the tert-butyl groups helps to direct reactions towards desired products by minimizing side reactions, thereby improving overall yields.

The compound's utility extends beyond traditional cross-coupling applications. Researchers have also explored its use in polymer synthesis, where it serves as a monomer or intermediate in the formation of advanced materials with tailored properties. The presence of both n-butoxy and tert-butyl groups allows for fine-tuning of polymer characteristics such as solubility, thermal stability, and mechanical strength.

Recent studies have highlighted the role of (4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide in the development of novel pharmaceuticals. For instance, it has been employed in the synthesis of bioactive molecules that exhibit potent biological activity. The ability to introduce complex aryl moieties into drug candidates using this reagent has opened up new avenues for drug discovery and development.

The preparation and handling of (4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide require careful consideration to ensure optimal performance. The compound should be stored under an inert atmosphere to prevent degradation due to moisture or air exposure. When used in reactions, it is typically introduced as a solution in THF, which serves as an effective solvent for both the reagent and other reaction components.

In conclusion, (4-n-butyloxy-3,5-di-tert-butylphenyl)magnesium bromide is a versatile organometallic compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it an invaluable tool for facilitating cross-coupling reactions and constructing complex organic molecules. As research continues to advance, this compound is expected to play an even greater role in the development of new materials and drugs.